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Cat. No.: B1667211

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-433771 is a potent and orally active small-molecule inhibitor of the respiratory syncytial
virus (RSV).[1][2][3] It functions by targeting the RSV fusion (F) protein, thereby preventing the
fusion of the viral envelope with the host cell membrane.[1][4][5] This inhibitory action occurs at
both the initial virus entry stage and during the later-stage formation of syncytia (cell-to-cell
fusion), which is a characteristic cytopathic effect (CPE) of RSV infection in cell culture.[1][4]
The cytopathic effect (CPE) inhibition assay is a fundamental method for quantifying the
antiviral activity of compounds like BMS-433771. This document provides detailed protocols
and application notes for utilizing a CPE inhibition assay to evaluate the efficacy of BMS-
433771 against RSV.

Mechanism of Action of BMS-433771

BMS-433771 is a reversible inhibitor of viral fusion.[1] It specifically targets the F1 subunit of
the RSV fusion protein.[1] The fusion protein undergoes a conformational change that is
essential for the merging of the viral and cellular membranes. BMS-433771 is thought to bind
within a hydrophobic cavity of the F protein, interfering with the formation of a stable six-helical
bundle structure that is critical for membrane fusion.[5] By inhibiting this process, BMS-433771
effectively blocks viral entry into the host cell and prevents the spread of the virus to adjacent
cells via syncytia formation.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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